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Ethylbis(3-

phenylpropyl)ammonium chloride

CAS No.: 5982-87-6

Cat. No.: B1665751

Get Quote

Abstract & Scope
This technical guide details the standardized protocol for preparing, storing, and utilizing

Alverine Hydrochloride (Alverine HCl) stock solutions for in vitro biological assays. While

Alverine is commonly available as a Citrate salt (CAS 5560-59-8), this protocol specifically

addresses the Hydrochloride salt (CAS 5982-87-6).[1]

Alverine HCl is a smooth muscle relaxant with a pleiotropic mechanism of action, acting as a 5-

HT1A receptor antagonist, a modulator of L-type

channels, and an inhibitor of the Rho-kinase (ROCK) pathway. Precise stock preparation is
critical to prevent precipitation in aqueous buffers and to ensure consistent pharmacological
potency across experimental replicates.[1]

Physicochemical Properties & Calculation Data
Before initiating any protocol, verify the specific salt form of your reagent. The Hydrochloride

and Citrate salts have significantly different Molecular Weights (MW), which will affect molarity
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calculations.

Table 1: Alverine Salt Forms & Properties

Property
Alverine Hydrochloride
(Target)

Alverine Citrate (Common
Alternative)

CAS Number 5982-87-6 5560-59-8

Molecular Weight 317.9 g/mol 473.57 g/mol

Formula

Primary Solvent DMSO (Recommended) DMSO

Solubility (DMSO) 20 mg/mL (~60 mM) 30 mg/mL (~63 mM)

Solubility (Water) Low/Variable (pH dependent) Low (~1 mg/mL in PBS)

Critical Note: Do not substitute the Citrate salt mass for the HCl salt without adjusting for the

Molecular Weight difference (Factor: 1.49x).

Mechanism of Action (Context for Assay Design)
Understanding the mechanism is vital for choosing the correct incubation times and readouts.

Alverine is not a simple channel blocker; it exhibits dual effects based on the state of the tissue

(spontaneous vs. evoked activity).[2]
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Figure 1: Pharmacological targets of Alverine HCl.[1] It acts primarily as a 5-HT1A antagonist

and ROCK inhibitor to induce relaxation and reduce visceral pain.[1]

Protocol: Preparation of 10 mM Stock Solution
Objective: Prepare 1 mL of a 10 mM (10 mmol/L) Alverine HCl stock solution in DMSO. Why

DMSO? While the HCl salt has better aqueous solubility than the free base, it is prone to

hydrolysis and precipitation at neutral pH over time. DMSO ensures stability for long-term

storage (-80°C).[1]
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Materials Required[3][4][5][6][7][8][9][10][11]
Alverine HCl powder (Store at -20°C, desiccated).[1][3]

Dimethyl Sulfoxide (DMSO), anhydrous, cell-culture grade (

99.9%).

1.5 mL amber microcentrifuge tubes (Light protection).

Vortex mixer.[1][4]

Analytical balance (Precision 0.01 mg).

Step-by-Step Procedure
Equilibration: Remove the Alverine HCl vial from the freezer and allow it to equilibrate to

room temperature (approx. 15 mins) before opening.

Reasoning: Opening a cold vial causes condensation of atmospheric moisture, which

degrades the compound.

Calculation:

Target Concentration:

Volume:

MW:

Weighing: Weigh 3.18 mg of Alverine HCl into a sterile microcentrifuge tube.

Note: If you weigh a different amount (e.g., 5.0 mg), adjust the DMSO volume:

.

Example: For 5.0 mg:

DMSO.[1]
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Dissolution: Add 1.0 mL of sterile DMSO. Close the tube tightly.

Mixing: Vortex vigorously for 30-60 seconds. Inspect visually. The solution should be

completely clear and colorless.

QC Check: If particles remain, sonicate in a water bath for 5 minutes at room temperature.

[1]

Aliquot & Storage: Dispense into small aliquots (e.g., 50

L) to avoid repeated freeze-thaw cycles.

Label: "Alverine HCl 10mM in DMSO [Date]".

Store: -80°C (Stable for 6 months) or -20°C (Stable for 1 month).

Protocol: Preparation of Working Solutions
Objective: Dilute the stock into aqueous assay medium (e.g., DMEM, Krebs buffer) without

causing precipitation or solvent toxicity.

Safety Limit: The final DMSO concentration in the cell assay should generally be

0.1% (v/v) to avoid artifacts.

Serial Dilution Workflow (Example: 10 M Final Assay
Conc.)

Intermediate Dilution (100x):

Prepare a 1 mM intermediate solution.

Mix 10

L of 10 mM Stock + 90

L of Assay Medium (or DMSO, if solubility permits).

Recommendation: It is safer to make the first dilution in DMSO (to 1 mM) to prevent

"shock" precipitation, then dilute that into the medium.
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Final Dilution (1x):

Dilute the 1 mM intermediate 1:100 into the cell culture well.[1]

Example: Add 10

L of 1 mM intermediate to 990

L of cell media.[1]

Final Concentration: 10

M Alverine HCl.[1]

Final DMSO: 0.1% (Acceptable).

Vehicle Control: Always run a control well containing only DMSO at the same final

concentration (e.g., 0.1%) to normalize data.

Stock Solution
10 mM (100% DMSO)

Intermediate
1 mM (10% DMSO)

1:10 Dilution
(into Medium/Buffer) Assay Well

10 µM (0.1% DMSO)

1:100 Dilution
(into Cell Culture)
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Figure 2: Serial dilution strategy to minimize solvent shock and maintain DMSO < 0.1%.

Troubleshooting & Quality Control
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Issue Probable Cause Solution

Precipitation upon dilution
"Solvent Shock" (Rapid

change in polarity).[1]

Dilute stepwise (see Fig 2).[1]

Vortex medium immediately

while adding the drug.[1]

Cytotoxicity in Controls
High DMSO concentration

(>0.5%).[1]

Ensure final DMSO is <0.1%.

[1][5] Use a water-soluble

cyclodextrin complex if higher

concentrations are needed.[1]

Loss of Potency
Hydrolysis or Freeze-Thaw

degradation.[1]

Use fresh aliquots. Do not

refreeze an aliquot more than

once.[1] Store at -80°C.

Inconsistent IC50 Adsorption to plastics.[1]

Alverine is lipophilic.[1] Use

low-binding polypropylene

tubes and pipette tips.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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